Cas no 14646-15-2 (2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-)

2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl- structure
14646-15-2 structure
Product Name:2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-
CAS No:14646-15-2
MF:C13H13NO4
MW:247.246623754501
CID:203539
PubChem ID:84572
Update Time:2025-04-19

2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-
    • 4-[(4-Hydroxy-3-methoxyphenyl)methylene]-1-methyl-2,3-pyrrolidinedione
    • 4-[(4-hydroxy-3-methoxyphenyl)methylidene]-1-methylpyrrolidine-2,3-dione
    • 1-Methyl-4-vanillyliden-pyrrolidin-2,3-dion
    • 2,3-Pyrrolidinedione, 1-methyl-4-vanilliylidene-
    • 2,3-Pyrrolidinedione, 1-methyl-4-vanilliylidene- (8CI)
    • 2,3-Pyrrolidinedione, 4-((4-hydroxy-3-methoxyphenyl)methylene)-1-methyl-
    • 4-(4-hydroxy-3-methoxy-benzylidene)-1-methyl-pyrrolidine-2,3-dione
    • AC1L37R1
    • DTXSID5065801
    • 14646-15-2
    • NSC 152104
    • SMR001821277
    • CHEMBL2138455
    • MLS003106371
    • 2,3-Pyrrolidinedione, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-
    • Inchi: 1S/C13H13NO4/c1-14-7-9(12(16)13(14)17)5-8-3-4-10(15)11(6-8)18-2/h3-6,15H,7H2,1-2H3
    • InChI Key: IRSSPCVUYLQFJE-UHFFFAOYSA-N
    • SMILES: O=C1C(N(C)CC1=CC1C=CC(=C(C=1)OC)O)=O

Computed Properties

  • Exact Mass: 247.08449
  • Monoisotopic Mass: 247.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84
  • LogP: 0.76320
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